Cas no 136663-24-6 (7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester)

7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester structure
136663-24-6 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester
CAS No:136663-24-6
MF:C15H11NO3
MW:253.252743959427
CID:1242031
PubChem ID:19939918
Update Time:2025-04-20

7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester
    • methyl 2-phenylbenzoxazole-7-carboxylate
    • 136663-24-6
    • Methyl 2-phenyl-benzoxazole-7-carboxylate
    • PSCBFZVJFSMGPM-UHFFFAOYSA-N
    • AKOS024254633
    • DTXSID301212625
    • SCHEMBL9126988
    • Inchi: 1S/C15H11NO3/c1-18-15(17)11-8-5-9-12-13(11)19-14(16-12)10-6-3-2-4-7-10/h2-9H,1H3
    • InChI Key: PSCBFZVJFSMGPM-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC2C=CC=C(C(=O)OC)C1=2

Computed Properties

  • Exact Mass: 253.07389321g/mol
  • Monoisotopic Mass: 253.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.3Ų
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